Cas no 82052-58-2 (Benzoic acid, 4-(decyloxy)-, 4-(chlorocarbonyl)phenyl ester)

• Product Name: Benzoic acid, 4-(decyloxy)-, 4-(chlorocarbonyl)phenyl ester
• CAS No: 82052-58-2
• MF: C₂₄H₂₉ClO₄
• MW: 416.937666654587
• CID: 699712
• PubChem ID: 14847544
• Update Time: 2025-04-19

Benzoic acid, 4-(decyloxy)-, 4-(chlorocarbonyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(decyloxy)-, 4-(chlorocarbonyl)phenyl ester
• (4-carbonochloridoylphenyl) 4-decoxybenzoate
• SCHEMBL9126842
• 82052-58-2
• 4-(Chlorocarbonyl)phenyl 4-(decyloxy)benzoate
• DTXSID50564647

• Inchi： 1S/C24H29ClO4/c1-2-3-4-5-6-7-8-9-18-28-21-14-12-20(13-15-21)24(27)29-22-16-10-19(11-17-22)23(25)26/h10-17H,2-9,18H2,1H3
• InChI Key： FITLHDYIHRVXQO-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OCCCCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 416.1754371g/mol
• Monoisotopic Mass: 416.1754371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 52.6Ų